Cahlag

• IUPAC Name: (2S)-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-1-oxopropan-2-yl]-2-[(2-chloroacetyl)-hydroxyamino]-3-methylpentanamide
• InChI: InChI=1S/C13H23ClN4O5/c1-4-7(2)11(18(23)10(20)5-14)13(22)17-8(3)12(21)16-6-9(15)19/h7-8,11,23H,4-6H2,1-3H3,(H2,15,19)(H,16,21)(H,17,22)/t7?,8-,11-/m0/s1
• InChI Key: VQBDWASJNDNQGF-ZEMFGHSESA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(C)C(=O)NCC(=O)N)N(C(=O)CCl)O
• Isomeric SMILES: CCC(C)[C@@H](C(=O)N[C@@H](C)C(=O)NCC(=O)N)N(C(=O)CCl)O
• Molecular Formula: C13H23ClN4O5
• DSSTOX Substance ID: DTXSID80914914
• Molecular Weight: 350.80 g/mol
• CAS RN: 95602-96-3

Description

Cahlag, also known as Calcium-Hemoglobin-Linked Aptamer (CaH-LA) is a novel method of genetic engineering that has been developed in recent years to facilitate the study of gene expression and regulation in various organisms. This technique uses an aptamer, a short single-stranded DNA molecule, to bind to a specific target molecule and then link it to a calcium-binding protein. This enables the study of gene expression and regulation in a variety of organisms, from bacteria to mammals.

Scientific Research Applications

1. Chronic Autoimmune Atrophic Gastritis (CAAG) Research Chronic autoimmune atrophic gastritis (CAAG) is an autoimmune disease affecting the gastric mucosa. Research has delved into its pathophysiological mechanisms, natural history, and potential neoplastic complications. The disease leads to atrophy of the gastric mucosa, affecting hydrochloric acid, pepsin, and intrinsic factor production, resulting in conditions like pernicious anemia. The role of genetic and environmental factors is also explored, along with diagnostic challenges. CAAG is considered a pre-neoplastic condition with a likelihood of developing gastric neuroendocrine tumors and gastric adenocarcinomas (Massironi, Zilli, Elvevi, & Invernizzi, 2019).

2. Hydrometeorological Data and Applications in Central Asia The Water in Central Asia (CAWa) project involves the establishment of remotely operated multi-parameter stations (ROMPSs) in Central Asia. This network, established by various international and local institutes, aims to provide reliable meteorological and hydrological data, particularly in remote areas with extreme climate conditions. This data supports climate and water monitoring applications in the region, contributing significantly to scientific research and engineering applications in Central Asia (Zech et al., 2021).

3. Vitamin D Deficiency in CAAG Patients A study on the prevalence of 25-OH-Vitamin D [25(OH)D] deficiency in patients with chronic autoimmune atrophic gastritis (CAAG) revealed significant reductions in 25(OH)D levels among these patients. The study suggests an impairment in vitamin D absorption due to CAAG, and a potential link to the genesis of gastric carcinoids. This research highlights the importance of monitoring vitamin D levels in CAAG patients and raises questions about the broader implications of nutritional deficiencies in autoimmune diseases (Massironi et al., 2018).